molecular formula C12H10<br>C12H10<br>C6H5C6H5 B7765508 Biphenyl CAS No. 68409-73-4

Biphenyl

Cat. No. B7765508
CAS RN: 68409-73-4
M. Wt: 154.21 g/mol
InChI Key: ZUOUZKKEUPVFJK-UHFFFAOYSA-N
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Description

Biphenyl, also known as diphenyl or phenylbenzene, is an organic compound that forms colorless crystals . It is an aromatic hydrocarbon with a molecular formula of C6H5C6H5 . It is used alone or with diphenyl ether as a heat-transfer fluid . It can be isolated from coal tar and is manufactured on a large scale by the thermal dehydrogenation of benzene .


Synthesis Analysis

Biphenyl is synthesized on a large scale by the thermal dehydrogenation of benzene . Several synthetic methodologies of biphenyl derivatives have been developed, including Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .


Molecular Structure Analysis

Biphenyl is a benzenoid aromatic compound that consists of two benzene rings connected by a single covalent bond . Its molecular weight is 154.21 g/mol .


Chemical Reactions Analysis

Biphenyl undergoes several metalated chemical reactions related to its scaffolds such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .


Physical And Chemical Properties Analysis

Biphenyl is a solid at room temperature, with a melting point of 69.2 °C . It is insoluble in water but soluble in typical organic solvents . It has a pleasant smell .

Scientific Research Applications

Electrical Insulating Fluids

Biphenyl, in the form of polychlorinated biphenyls (PCBs), was primarily used as electrical insulating fluids in capacitors and transformers . Capacitors and transformers were the dominant uses of PCBs, accounting for approximately 75% of their usage .

Hydraulic, Heat Transfer, and Lubricating Fluids

PCBs were also used as hydraulic, heat transfer, and lubricating fluids . These applications made up about 6% of the total usage of PCBs .

Plasticizers and Fire Retardants

PCBs were blended with other chemicals as plasticizers and fire retardants . They were used in a range of products including caulks, adhesives, plastics, and carbonless copy paper .

Drug Manufacturing

Biphenyl derivatives are used to produce an extensive range of drugs . A large number of biphenyl derivatives are patented and broadly used in medicine as antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, anti-proliferative, osteoporosis, antihypertensive, antitumor, β-glucuronidase inhibition activity, anti-leukemia agent hypotensive, anti-cholinesterase, anti-diabetic and antimalaria drugs .

Organic Light-Emitting Diodes (OLEDs)

Biphenyl derivatives are used in the production of fluorescent layers in organic light-emitting diodes (OLEDs) .

Crystal Engineering

Biphenyl is an important motif found in crystal engineering . It is often used to test chemical bonding models .

Generation of Activated Calcium Metal

Biphenyl is used in combination with lithium metal for the generation of activated calcium metal .

Phytoremediation

PCBs cause growth inhibition of plants . However, plants can metabolize PCBs in several ways, leading to more soluble and less toxic compounds . This process, known as phytoremediation, is an environmentally safe and cost-effective approach for the treatment of potentially harmful PCBs .

Safety and Hazards

Biphenyl may be harmful if swallowed and can cause skin irritation, serious eye irritation, and respiratory irritation . It is also very toxic to aquatic life . Kidney toxicity is also a potential human health hazard of biphenyl exposure .

Future Directions

The Biphenyl Market demonstrated substantial growth, surpassing a value of USD 225 million in 2020, and is projected to maintain a robust compound annual growth rate (CAGR) of over 7% from 2021 to 2027 . This positive trajectory reflects the increasing demand for biphenyl across various industries .

Mechanism of Action

Target of Action

Biphenyl, also known as 1,1’-Biphenyl or phenylbenzene, is an organic compound that forms colorless crystals . It is used in a variety of applications, including as a starting material for the production of polychlorinated biphenyls (PCBs), which were once widely used as dielectric fluids and heat transfer agents . Biphenyl is also an intermediate for the production of other organic compounds such as emulsifiers, optical brighteners, crop protection products, and plastics .

Mode of Action

Biphenyls are neutral molecules without a functional group, and functionalization is required for them to react . The reactions of biphenyls are similar to benzene as they both undergo electrophilic substitution reaction . In the Suzuki reaction, an important type of coupling reaction, biphenyls are synthesized by coupling an aryl bromide with an arylboronic acid .

Biochemical Pathways

Biological transformation of polychlorinated biphenyls could take place through anaerobic dechlorination, aerobic microbial degradation, and a combination of transformation of anaerobic dechlorination and aerobic degradation . Four main enzymes are reported for the biodegradation pathway of PCBs: biphenyl dioxygenase (bphA), dihydrodiol dehydrogenase (bphB), 2,3-dihydroxybiphenyl dioxygenase (bphC) and 2-hydroxyl-6-oxo-6-phenylhexa-2,4-dienoic acid hydrolase (bphD) .

Pharmacokinetics

Biphenyl derivatives are small-molecule inhibitors of PD-1/PD-L1 with advantages of oral bioavailability, high tumor penetration, and better pharmacokinetic properties . The causal interpretation of epidemiological studies and the risk assessment of human exposures have been hampered by the lack of information on the pharmacokinetics of various pcb isomers and congeners .

Result of Action

Biphenyl prevents the growth of molds and fungus, and is therefore used as a preservative, particularly in the preservation of citrus fruits during transportation . It’s mildly toxic but can be degraded biologically by conversion into non-toxic compounds .

Action Environment

It has a low toxicity to mammals but may be a neurotoxin and liver toxicant . Biphenyl is also a skin sensitizer and a recognized skin, eye, and respiratory irritant . It is moderately toxic to fish, algae, and aquatic invertebrates .

properties

IUPAC Name

1,1'-biphenyl
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InChI

InChI=1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H
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InChI Key

ZUOUZKKEUPVFJK-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C=C1)C2=CC=CC=C2
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Molecular Formula

C12H10, Array
Record name BIPHENYL
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Related CAS

26008-28-6
Record name 1,1′-Biphenyl, homopolymer
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DSSTOX Substance ID

DTXSID4020161
Record name Biphenyl
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Molecular Weight

154.21 g/mol
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Physical Description

Biphenyl appears as a clear colorless liquid with a pleasant odor. Flash point 180 °F. Insoluble in water. Vapors are heavier than air. Used to manufacture other chemicals and as a fungicide., Liquid, Colorless to pale-yellow solid with a pleasant, characteristic odor; [NIOSH], Solid, WHITE CRYSTALS OR FLAKES WITH CHARACTERISTIC ODOUR., White to light brown leaflet solid, Pungent green aroma, rose-like upon dilution, Colorless to pale-yellow solid with a pleasant, characteristic odor., Colorless to pale-yellow solid with a pleasant, characteristic odor. [fungicide]
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Boiling Point

489 to 491 °F at 760 mmHg (NTP, 1992), 256.1 °C, 256.10 °C. @ 760.00 mm Hg, 256 °C, 489 °F
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Flash Point

235 °F (NTP, 1992), 235 °F, 235 °F, 113 °C, (Closed cup), 113 °C c.c.
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Solubility

Insoluble (NTP, 1992), Soluble in ethanol, ethyl ether; very soluble in benzene, carbon tetrachloride, carbon disulfide, and methanol., Soluble in alcohol, ether; very soluble in benzene, Soluble in oxygenated and chlorinated solvents., In water, 7.48 mg/L at 25 °C, 0.00748 mg/mL at 25 °C, Solubility in water, g/100ml at 20 °C: 0.0004, Insoluble in water, Soluble (in ethanol), Insoluble
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Density

0.992 at 68 °F (USCG, 1999) - Less dense than water; will float, 1.041 at 20 °C/4 °C, Sp gr: 1.04 (water= 1), Relative density (water = 1): 1.04, 1.04
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Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
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Vapor Density

5.31 (USCG, 1999) - Heavier than air; will sink (Relative to Air), 5.31 (Air= 1), Relative vapor density (air = 1): 5.3, 5.31
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Vapor Pressure

0.005 mmHg (NIOSH, 2023), 0.00893 [mmHg], 8.93X10-3 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 1.19, 0.005 mmHg
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Mechanism of Action

...The inhibition of state 3 respiration with succinate by biphenyl was less than that observed with alpha-ketoglutarate/malate. ...Biphenyl also instantaneously stimulated state 4 respiration. The extent of stimulation with succinate by biphenyl was larger than with alpha-ketoglutarate-malate. ...Biphenyl and KC-400 dissipated the membrane potential across the mitochondrial membranes. The dissipation of membrane potential by biphenyl was instantaneous... . Biphenyl and KC-400 altered the permeability properties of mitochondrial membranes as evidenced by the release of endogenous K+. The release of K+ due to biphenyl was instantaneous... .
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Impurities

Terphenyls are byproducts in the production of biphenyl by dehydrocondensation of benzene; they are found in the high-boiling fraction of the pyrolysis products.
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Product Name

Biphenyl

Color/Form

White scales, Colorless leaflets, Pure biphenyl is a white crystalline solid that separates from solvents as plates or monoclinic prismatic crystals. Commercial samples are often slightly yellow or tan in color.

CAS RN

92-52-4, 68409-73-4
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Melting Point

156 to 160 °F (NTP, 1992), 69 °C, 71 °C, 70 °C, 156 °F
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Retrosynthesis Analysis

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Feasible Synthetic Routes

Reactant of Route 1
Biphenyl
Reactant of Route 2
Biphenyl
Reactant of Route 3
Biphenyl
Reactant of Route 4
Biphenyl
Reactant of Route 5
Biphenyl
Reactant of Route 6
Biphenyl

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